3-(3-Propylthio-1,2,5-thiadiazol-4-yl)pyridine

• Molecular Formula: C10H11N3S2
• Molecular Weight: 237.3 g/mol
• IUPAC Name: 3-propylsulfanyl-4-pyridin-3-yl-1,2,5-thiadiazole
• InChI: InChI=1S/C10H11N3S2/c1-2-6-14-10-9(12-15-13-10)8-4-3-5-11-7-8/h3-5,7H,2,6H2,1H3
• InChI Key: JJXFRFDBQFOQNF-UHFFFAOYSA-N
• Canonical SMILES: CCCSC1=NSN=C1C2=CN=CC=C2

Description

3-(3-Propylthio-1,2,5-thiadiazol-4-yl)pyridine is a useful research compound. Its molecular formula is C10H11N3S2 and its molecular weight is 237.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Sodium hydrogen sulfide (220 mg, 3 mmol) was added over 30 min. to a solution of 3-(4-chloro-1,2,5-thiadiazol-3-yl)pyridine (0.59 g, 3 mmol) in DMF (20 ml) at room temperature. Potassium carbonate (1.24 g, 9 mmol) and iodopropan (0.76 g, 4.5 mmol) were added. The reaction mixture was stirred at room temperature for 30 min. Water was added and the mixture extracted with ether. The combined ether phases were dried and evaporated to give the title compound in 89% (0.63 g) yield.

Synthesis routes and methods II

Procedure details

Sodium hydrogen sulfide (220 mg, 3 mmol) was added over 30 min. to a solution of 3-(3-chloro-1,2,5-thiadiazol-4-yl)pyridine (0.59 g, 3 mmol) in DMF (20 ml) at room temperature. Potassium carbonate (1.24 g, 9 mmol) and iodopropan (0.76 g, 4.5 mmol) were added. The reaction mixture was stirred at room temperature for 30 min. Water was added and the mixture extracted with ether. The combined ether phases were dried and evaporated to give the title compound in 89% (0.63 g) yield.